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Compound of Interest

Compound Name: Indophagolin

Cat. No.: B2924021

Introduction

Indophagolin is a novel synthetic compound that has demonstrated potent and selective
activity in various cell-based assays. Its unique mechanism of action targets key signaling
pathways implicated in cell proliferation and survival, making it a valuable tool for researchers
in oncology, immunology, and drug development. These application notes provide an overview
of Indophagolin, its mechanism of action, and detailed protocols for its use in cell culture
experiments.

Mechanism of Action

Indophagolin has been shown to be a potent inhibitor of the PI3K/Akt/mTOR signaling
pathway. This pathway is a critical regulator of cell growth, proliferation, differentiation, and
survival. Dysregulation of the PI3K/Akt/mTOR pathway is a common feature in many human
cancers, making it an attractive target for therapeutic intervention. Indophagolin exerts its
effects by binding to the kinase domain of PI3K, thereby preventing the phosphorylation of its
downstream targets, Akt and mTOR. This inhibition leads to cell cycle arrest and apoptosis in a
variety of cancer cell lines.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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